Cas no 2172443-29-5 (3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide)

• Product Name: 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide
• CAS No: 2172443-29-5
• MF: C₈H₁₁ClN₂O₄S
• MW: 266.701939821243
• CID: 6092346
• PubChem ID: 165573378
• Update Time: 2025-07-20

3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide
• 2172443-29-5
• EN300-1611814

• Inchi： 1S/C8H11ClN2O4S/c1-14-5-3-4(10)6(9)8(7(5)15-2)16(11,12)13/h3H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： ODUFMLUQDQEYBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1S(N)(=O)=O)OC)OC)N

Computed Properties

• Exact Mass: 266.0128057g/mol
• Monoisotopic Mass: 266.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide

Introduction to 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide (CAS No. 2172443-29-5)

3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172443-29-5, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including amino, chloro, and methoxy substituents, as well as a sulfonamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The sulfonamide group is particularly noteworthy in medicinal chemistry due to its established role as a bioisostere for carboxylic acid groups, which often enhances binding affinity and metabolic stability. In the context of 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide, the sulfonamide functionality is positioned at the para position relative to the amino group, which can influence its solubility, reactivity, and interactions with biological targets. The chloro substituent at the ortho position introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions that could be exploited in derivatization strategies.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds with multiple substituents for their ability to modulate biological pathways effectively. The dimethoxy groups at the 5 and 6 positions of the benzene ring contribute to the lipophilicity of the molecule, which can be critical for membrane permeability and target engagement. This structural feature aligns with current trends in medicinal chemistry where optimizing physicochemical properties is essential for achieving desirable pharmacokinetic profiles.

Current research in this domain has demonstrated that derivatives of 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide exhibit promising activity against various biological targets. For instance, studies have shown that modifications to the amino group or introduction of additional functional groups can lead to compounds with enhanced binding affinity to enzymes or receptors involved in inflammatory processes. The chloro substituent, in particular, has been shown to improve interactions with certain protein pockets by increasing electrophilicity and facilitating hydrogen bonding networks.

The sulfonamide moiety itself has been extensively studied for its role in antimicrobial and anti-inflammatory therapies. In the case of 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide, this group may serve as a key interaction point with biological targets, potentially leading to therapeutic effects when properly modulated. Researchers are exploring how variations in electronic distribution around the sulfonamide bond can influence its bioactivity, with implications for designing more effective drug candidates.

One notable aspect of 3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows chemists to employ diverse synthetic strategies, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, to introduce additional functionalities or alter existing ones. This flexibility is particularly valuable in hit-to Lead optimization programs where rapid diversification of a chemical library is essential.

In conclusion,3-amino-2-chloro-5,6-dimethoxybenzene-1-sulfonamide (CAS No. 2172443-29-5) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features—comprising an amino group,chloro substituents, methoxy groups,and a sulfonamide moiety—make it an attractive scaffold for further exploration. As our understanding of biological pathways continues to evolve,this compound may play a pivotal role in the development of novel therapeutics targeting inflammation,infection,and other critical health issues.